Cas no 20541-91-7 (1-phenyldiethylenetriamine)

1-phenyldiethylenetriamine structure
Product Name:1-phenyldiethylenetriamine
CAS No:20541-91-7
Molecular Formula:C10H17N3
Molecular Weight:179.262081861496
CID:909975
PubChem ID:23372285
1-phenyldiethylenetriamine Properties
Names and Identifiers
-
- 1-phenyldiethylenetriamine
- N'-(2-anilinoethyl)ethane-1,2-diamine
- 1,2-Ethanediamine, N1-(2-aminoethyl)-N2-phenyl-
- AKOS006273249
- DB-312333
- N~1~-(2-Aminoethyl)-N~2~-phenylethane-1,2-diamine
- DTXSID60633459
- 20541-91-7
- SCHEMBL1937279
- N1-(2-aminoethyl)-N2-phenylethane-1,2-diamine
-
- InChIKey: SYFOVVQNROUCCW-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H17N3/c11-6-7-12-8-9-13-10-4-2-1-3-5-10/h1-5,12-13H,6-9,11H2
- SMILES: C1=CC=C(C=C1)NCCNCCN
Computed Properties
- Exact Mass: 179.142247555g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 6
- Monoisotopic Mass: 179.142247555g/mol
- Heavy Atom Count: 13
- Complexity: 111
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.1
- Topological Polar Surface Area: 50.1Ų
1-phenyldiethylenetriamine Related Literature
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Dusty R. Miller,Josh W. Kurutz RSC Adv., 2014,4, 25127-25134
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Markus Hollmann,Jens Boertz,Elke Dopp,Joerg Hippler,Alfred Vitalis Hirner Metallomics, 2010,2, 52-56
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Patakamuri Govindaiah,Jae Keun Hong,Jung Hyun Kim,In Woo Cheong RSC Adv., 2015,5, 93717-93723
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Denis Machon,Patrice Mélinon Phys. Chem. Chem. Phys., 2015,17, 903-910
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Daniel von der Heiden,Flóra Boróka Németh,Måns Andreasson,Daniel Sethio,Mate Erdelyi Org. Biomol. Chem., 2021,19, 8307-8323
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Xuan-Hui Ouyang,Ren-Jie Song,Cheng-Yong Wang,Yuan Yang Chem. Commun., 2015,51, 14497-14500
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Cheng Yan,Shuai Zhu,Shu-Hui Liu,Liang-Hua Zou Org. Chem. Front., 2018,5, 3464-3468
-
Arif Priyangga,Lukman Atmaja,Mardi Santoso RSC Adv., 2022,12, 30742-30753
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